![molecular formula C17H14N2O4 B4135407 N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide](/img/structure/B4135407.png)
N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
Overview
Description
N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide, also known as CFM-4, is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In
Scientific Research Applications
N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. Research has shown that this compound may have neuroprotective effects, as it has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of amyloid beta plaques, which are associated with the development of Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide is not fully understood, but it is believed to act through multiple pathways. Research has shown that this compound may inhibit the activity of enzymes involved in the formation of amyloid beta plaques, which may contribute to its potential use in the treatment of Alzheimer's disease. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Research has shown that this compound may have antioxidant and anti-inflammatory effects, which may contribute to its potential neuroprotective effects. Additionally, this compound has been shown to inhibit the formation of amyloid beta plaques, which may contribute to its potential use in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide is that it has been shown to have potential applications in scientific research, particularly in the field of neuroscience. Additionally, this compound has been shown to have a relatively low toxicity, which may make it a safer alternative to other compounds that have similar potential applications. One limitation of this compound is that its exact mechanism of action is not fully understood, which may make it more difficult to study.
Future Directions
There are a variety of future directions for the study of N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide. One direction is to further investigate its potential applications in the treatment of Alzheimer's disease, as research has shown that it may inhibit the formation of amyloid beta plaques. Additionally, further research could be conducted to better understand the mechanism of action of this compound and to identify additional potential applications in scientific research. Finally, research could be conducted to investigate the safety and toxicity of this compound, particularly in animal models.
Properties
IUPAC Name |
N-(4-cyanophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O4/c1-22-16-8-13(10-20)4-7-15(16)23-11-17(21)19-14-5-2-12(9-18)3-6-14/h2-8,10H,11H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZTKPXQQJWOIGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.